Cas no 1560161-08-1 (3-Morpholinecarboxylic acid, 2,6-dimethyl-)

• Product Name: 3-Morpholinecarboxylic acid, 2,6-dimethyl-
• CAS No: 1560161-08-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5243959
• Update Time: 2026-03-08

3-Morpholinecarboxylic acid, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 2,6-dimethyl-

• Inchi： 1S/C7H13NO3/c1-4-3-8-6(7(9)10)5(2)11-4/h4-6,8H,3H2,1-2H3,(H,9,10)
• InChI Key： IGPQPRLYHWWCQS-UHFFFAOYSA-N
• SMILES： N1CC(C)OC(C)C1C(O)=O

Additional information on 3-Morpholinecarboxylic acid, 2,6-dimethyl-

Comprehensive Overview of 3-Morpholinecarboxylic acid, 2,6-dimethyl- (CAS No. 1560161-08-1): Properties, Applications, and Industry Insights

3-Morpholinecarboxylic acid, 2,6-dimethyl- (CAS No. 1560161-08-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This morpholine derivative combines a carboxylic acid functional group with a dimethyl-substituted morpholine ring, offering versatile reactivity for synthetic applications. As the demand for heterocyclic building blocks grows in drug discovery, compounds like this are increasingly searched in databases like SciFinder and Reaxys by medicinal chemists.

The compound's molecular structure features a 2,6-dimethyl morpholine core, which enhances steric hindrance compared to unsubstituted morpholine derivatives. This property makes it valuable for designing chiral catalysts and bioactive molecules. Recent patent analyses reveal growing interest in similar structures for kinase inhibitor development, particularly in oncology research. Laboratories often query "synthesis of 2,6-dimethyl morpholine derivatives" when exploring novel synthetic routes.

In material science, CAS 1560161-08-1 demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs). Its carboxylate group can coordinate with transition metals, while the dimethyl morpholine moiety may influence pore geometry. Researchers investigating "MOF linkers with nitrogen heterocycles" frequently encounter this compound class in literature. The thermal stability (typically >200°C) makes it suitable for high-temperature applications.

Analytical characterization of 3-Morpholinecarboxylic acid, 2,6-dimethyl- typically involves NMR spectroscopy (showing distinct methyl proton signals at 1.2-1.5 ppm) and HPLC purity analysis. Quality control protocols for this compound emphasize the importance of residual solvent testing, especially when used in GMP-compliant synthesis. Chromatographers often search for "HPLC methods for morpholine acids" to optimize separation conditions.

The compound's solubility profile (moderate in polar aprotic solvents like DMF, limited in water) influences its formulation strategies. In pharmaceutical development, salt formation with the carboxylic acid group can enhance bioavailability—a topic frequently explored in queries like "morpholine carboxylate salt preparation". Recent publications suggest potential in prodrug design due to the metabolically stable morpholine ring.

Regulatory considerations for CAS 1560161-08-1 require compliance with REACH registration guidelines in the EU. Safety data sheets highlight standard organic compound handling procedures, with particular attention to dust control during large-scale processing. Environmental fate studies indicate moderate biodegradability, prompting research into "green synthesis of morpholine derivatives" among sustainability-focused chemists.

Emerging applications include use as a corrosion inhibitor intermediate in specialty coatings, where the morpholine nitrogen provides metal-coordinating properties. Material scientists investigating "non-toxic corrosion inhibitors" have cited structurally related compounds in recent conferences. The methyl groups at the 2,6-positions may confer enhanced volatility control compared to unsubstituted analogs.

Supply chain dynamics show increasing availability of 1560161-08-1 from custom synthesis providers in Asia and Europe. Pricing trends correlate with demand from contract research organizations (CROs) working on small molecule therapeutics. Analytical certificates typically specify ≥98% purity by GC-MS analysis, with some suppliers offering chiral separation services for enantiopure forms.

Future research directions may explore the compound's utility in peptide mimetics or as a scaffold for fragment-based drug discovery. Computational chemists are modeling its conformational flexibility to predict protein-binding capabilities. These developments align with growing industry searches for "morpholine isosteres in drug design" and "saturated heterocycle replacements" in lead optimization.